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Compound of Interest

Compound Name: Yuexiandajisu E

Cat. No.: B1493594

Yuexiandajisu E: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yuexiandajisu E is a naturally occurring diterpenoid isolated from the roots of Euphorbia
ebracteolata. This document provides a detailed overview of its physical and chemical
properties, compiled from spectroscopic and analytical data. It includes a thorough description
of the experimental protocols for its isolation and structural elucidation. Furthermore, this guide
summarizes the current understanding of its biological activities, including its cytotoxic effects
on various cancer cell lines. The information is presented to support further research and
development of Yuexiandajisu E as a potential therapeutic agent.

Physical and Chemical Properties

Yuexiandajisu E is a diterpenoid compound with a complex molecular structure. Its properties
have been determined through a combination of spectroscopic analysis and chemical methods.
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Property Value Source
Molecular Formula C20H3005 [1]
Molecular Weight 350.4 g/mol [1]
Appearance Powder [1]

CAS Number 866556-16-3

Roots of Euphorbia
Source [1]
ebracteolata

Compound Type Diterpenoid [1]

N Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone

Experimental Protocols
Isolation and Purification

The isolation of Yuexiandajisu E from the roots of Euphorbia ebracteolata involves a multi-step
extraction and chromatographic process.

Figure 1: General workflow for the isolation of Yuexiandajisu E.

The dried and powdered roots of Euphorbia ebracteolata are extracted with 95% ethanol at
room temperature. The resulting extract is concentrated under reduced pressure. The residue
is then suspended in water and partitioned with ethyl acetate (EtOAc). The EtOAc-soluble
fraction is subjected to column chromatography on silica gel, eluting with a gradient of
petroleum ether and acetone to yield several fractions. Yuexiandajisu E is obtained by further
purification of these fractions using repeated column chromatography on Sephadex LH-20 and
reverse-phase C18 silica gel.

Structural Elucidation

The chemical structure of Yuexiandajisu E was determined using a combination of
spectroscopic techniques.
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e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine
the exact molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, COSY, HSQC, and
HMBC experiments are conducted to establish the connectivity of protons and carbons and
to elucidate the complete two-dimensional structure of the molecule.

o X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the definitive three-
dimensional structure and stereochemistry of the compound.

Biological Activity

Yuexiandajisu E belongs to the family of diterpenoids, many of which have been reported to
exhibit a wide range of pharmacological activities, including cytotoxic, anti-inflammatory, and
anti-HIV effects.[2]

Cytotoxic Activity

Yuexiandajisu E has been evaluated for its cytotoxic effects against several cancer cell lines.
The primary study on this compound reported its activity against ANA-1 (murine macrophage),
B16 (murine melanoma), and Jurkat (human T-cell leukemia) tumor cells. While the specific
ICso0 values for Yuexiandajisu E were not detailed in the available abstract, the study implies
that it possesses cytotoxic properties. A related compound isolated from the same plant,
Yuexiandajisu D, showed moderate cytotoxic activity against HCT-8 (human ileocecal
adenocarcinoma) and Bel-7402 (human hepatoma) cell lines.[1]
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Figure 2: Proposed mechanism of cytotoxic action.

Other Potential Activities

Diterpenoids isolated from Euphorbia ebracteolata have also been investigated for other
biological activities. Some rosane-type diterpenoids from this plant have demonstrated
moderate inhibitory effects against Mycobacterium tuberculosis.[3] This suggests that
Yuexiandajisu E could also be a candidate for anti-tuberculosis research. Further studies are
required to explore the full spectrum of its biological activities.

Conclusion

Yuexiandajisu E is a diterpenoid with a well-characterized chemical structure, isolated from
Euphorbia ebracteolata. The available data indicates its potential as a cytotoxic agent,
warranting further investigation into its mechanism of action and its efficacy in preclinical
models. The detailed experimental protocols provided in this guide should facilitate the
reproduction of its isolation and the synthesis of analogs for structure-activity relationship
studies. Future research should also explore its potential anti-tuberculosis and other
pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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